1-Phenyl-3-(1-pyrrolidinyl)-2-propanamine
Overview
Description
1-Phenyl-3-(1-pyrrolidinyl)-2-propanamine is a chemical compound with the linear formula C13H19NO . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
A Mannich base, 1-phenyl-3-(1-pyrrolidinyl)-propanone (PHPP), was synthesized with acetophenone, pyrrolidine, and formaldehyde at pH approximately 2-3 . The structure of PHPP was characterized by elemental analysis and Fourier transform infrared spectroscopy (FTIR) .Molecular Structure Analysis
The molecular structure of 1-Phenyl-3-(1-pyrrolidinyl)-2-propanamine is characterized by a linear formula C13H19NO .Chemical Reactions Analysis
The Mannich base, 1-phenyl-3-(1-pyrrolidinyl)-propanone (PHPP), was studied for its corrosion inhibition on N80 steel in 15% hydrochloric acid (HCl). The study involved weight loss method, scanning electron microscope (SEM), and energy dispersive X-ray analysis (EDAX) .Scientific Research Applications
Chemical Research
“1-Phenyl-3-(1-pyrrolidinyl)-2-propanamine” is a chemical compound that can be used in various chemical research applications. It’s provided by companies like Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Corrosion Inhibition
A Mannich base, which is a type of compound that includes “1-Phenyl-3-(1-pyrrolidinyl)-2-propanamine”, has been synthesized and studied for its performance as a corrosion inhibitor for N80 steel in 15% hydrochloric acid . The results showed that the inhibition efficiency reached up to 99.8% at 0.6% of the compound concentration in 15% hydrochloric acid .
Material Science
The compound can also be used in the field of material science, particularly in the study of new materials and their properties. For instance, it can be used in the synthesis of new compounds with unique properties .
Analytical Chemistry
In analytical chemistry, “1-Phenyl-3-(1-pyrrolidinyl)-2-propanamine” can be used as a reference compound for the identification and quantification of other compounds in a sample .
Spectral Properties Study
The compound can be used in the study of spectral properties. For instance, it can be used in the analysis of absorption and emission spectra .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-phenyl-3-pyrrolidin-1-ylpropan-2-amine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2/c14-13(11-15-8-4-5-9-15)10-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11,14H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YDLCAQYNXGDYTM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC(CC2=CC=CC=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.31 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Phenyl-3-(1-pyrrolidinyl)-2-propanamine | |
CAS RN |
750566-27-9 |
Source
|
| Record name | 1-phenyl-3-(pyrrolidin-1-yl)propan-2-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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